N~1~-[2-chloro-5-(trifluoromethyl)phenyl]-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide
Overview
Description
N~1~-[2-chloro-5-(trifluoromethyl)phenyl]-N~2~-[(dimethylamino)sulfonyl]-N~2~-phenylglycinamide is a useful research compound. Its molecular formula is C17H17ClF3N3O3S and its molecular weight is 435.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 435.0631248 g/mol and the complexity rating of the compound is 634. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Fluorescent Molecular Probes
One application of N1-[2-chloro-5-(trifluoromethyl)phenyl]-N2-[(dimethylamino)sulfonyl]-N2-phenylglycinamide and related compounds is in the development of fluorescent molecular probes. Diwu et al. (1997) explored the synthesis of fluorescent solvatochromic dyes with a “push-pull” electron transfer system, exhibiting strong solvent-dependent fluorescence. These compounds can be used as ultra-sensitive fluorescent molecular probes to study biological events and processes, owing to their fluorescence-environment dependence, long emission wavelengths, and high fluorescence quantum yields (Diwu, Lu, Zhang, Klaubert, & Haugland, 1997).
Reactions of Organosulfur Compounds
Research by Cremlyn and Nunes (1987) on the reactions of N-phenylmaltimide with chlorosulfonic acid, yielding various sulfonamides, suggests the potential for this chemical in organosulfur compound synthesis. Such reactions can be relevant in the synthesis of complex organosulfur compounds (Cremlyn & Nunes, 1987).
Oxidation of Organosulfonamides
The study by Rozentsveig et al. (2001) on the oxidation of N-(1-Hydroxypolychloroethyl)sulfonamides to produce various acetamides underlines the importance of such chemical structures in oxidative reactions. This can have implications in organic synthesis and the creation of novel compounds (Rozentsveig, Rozentsveig, Levkovskaya, & Mirskova, 2001).
Homocoupling Reactions of Organosilanes
Ikegashira et al. (1997) demonstrated that compounds like dimethyl sulfoxide can facilitate homocoupling reactions of organosilanes, pointing towards its utility in creating complex organic structures (Ikegashira, Nishihara, Hirabayashi, Mori, & Hiyama, 1997).
Fluorescent Detection in Biological Research
The use of dansyl-chloride, which contains a similar dimethylamino sulfonyl group, for the detection of amino acids and serotonin in nervous tissue as studied by Leonard and Osborne (1975), highlights the relevance of these compounds in biological research for detecting and analyzing biological substances (Leonard & Osborne, 1975).
Synthesis of Fluorinated Polymers
Wang et al. (2014) explored the synthesis of fluorinated poly(ether sulfone imide)s using aromatic diamine monomers with pendant trifluoromethyl groups, indicating the potential of N1-[2-chloro-5-(trifluoromethyl)phenyl]-N2-[(dimethylamino)sulfonyl]-N2-phenylglycinamide in polymer chemistry (Wang, Wentao, Yunyun, Xiaoyan, Li, & Qiang, 2014).
Properties
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[N-(dimethylsulfamoyl)anilino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClF3N3O3S/c1-23(2)28(26,27)24(13-6-4-3-5-7-13)11-16(25)22-15-10-12(17(19,20)21)8-9-14(15)18/h3-10H,11H2,1-2H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAABTACMYZZNNK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N(CC(=O)NC1=C(C=CC(=C1)C(F)(F)F)Cl)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClF3N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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